PtdIns-(345)-P3 (12-dipalmitoyl) (sodium)

• Molecular Formula: C41H78Na4O22P4
• Molecular Weight: 1138.9 g/mol
• InChI: InChI=1S/C41H82O22P4.4Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)57-31-33(59-35(43)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)32-58-67(55,56)63-38-36(44)39(60-64(46,47)48)41(62-66(52,53)54)40(37(38)45)61-65(49,50)51;;;;/h33,36-41,44-45H,3-32H2,1-2H3,(H,55,56)(H2,46,47,48)(H2,49,50,51)(H2,52,53,54);;;;/q;4*+1/p-4/t33-,36+,37+,38?,39-,40+,41?;;;;/m1..../s1
• InChIKey: OKHWJEMVEFYEGE-GQDGIFEPSA-J

Dipalmitoyl PIP3 for PI3K and PH Domain Studies

PtdIns-(3,4,5)-P3 (1,2-dipalmitoyl) (sodium salt), a synthetic phosphatidylinositol 3,4,5-trisphosphate (PIP3) analog with saturated C16:0 acyl chains at both sn-1 and sn-2 positions . It serves as a direct ligand for pleckstrin homology (PH) domains, enabling investigation of PI3K/Akt signaling, cytoskeletal dynamics, and membrane trafficking . The compound is supplied as a lyophilized powder with ≥98% purity (CAS 1628353-02-5) . Its defined acyl chain composition distinguishes it from naturally derived PIP3 and other synthetic analogs, providing a structurally homogeneous tool for quantitative mechanistic studies [1].

Direct ligand for PH domain-containing proteins

Defined C16:0 saturated acyl chains ensure structural homogeneity

Supports PI3K/Akt signaling and cytoskeletal dynamics studies

Lyophilized powder format for reconstitution in lipid bilayers

• [1] Human Metabolome Database. PIP3(16:0/16:0) metabocard. HMDB0010147. View Source

Why Dipalmitoyl PIP3 Cannot Be Replaced by Generic Analogs

PIP3 analogs are not interchangeable due to acyl chain-dependent differences in protein binding, serum stability, metabolic fate, and biological potency. Natural PIP3 exists as a heterogeneous mixture of acyl chain lengths and unsaturation, confounding quantitative experiments [1]. Synthetic analogs with altered chain composition (e.g., dioleoyl 18:1/18:1, diC8 short-chain, or ether-linked variants) exhibit divergent binding affinities for effector proteins, differential susceptibility to phospholipases, and distinct pharmacokinetic behaviors in cellular assays [2][3]. Selecting the correct PIP3 analog is critical for experimental reproducibility and for accurately modeling endogenous signaling events.

Acyl chain composition alters protein binding; dioleoyl analog may reduce coactivator affinity.

Serum protein binding differs markedly; ether-linked analog exhibits lower BSA affinity, changing assay conditions.

Natural PIP3 heterogeneity and PLC susceptibility may confound quantitative signaling studies.

• [1] Human Metabolome Database. PIP3(16:0/16:0) metabocard. HMDB0010147. View Source
• [2] Blind, R.D. et al. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research, 62, 100092. View Source
• [3] Hu, Q. et al. (2000). A phosphatidylinositol 3,4,5-trisphosphate analogue with low serum protein-binding affinity. Bioorganic & Medicinal Chemistry Letters, 10(24), 2825-2828. View Source

Quantitative Evidence for Dipalmitoyl PIP3 vs. Analogs

SF-1 Coactivator Binding Affinity vs. Dioleoyl PIP3

In a direct structural and functional comparison, dipalmitoyl PIP3 (16:0/16:0) bound to steroidogenic factor-1 (SF-1) maintained an ordered coactivator-binding region, whereas dioleoyl PIP3 (18:1/18:1) induced severe structural disorder. In vitro functional assays demonstrated that dioleoyl PIP3 induced 6-fold poorer affinity of a PGC1α coactivator peptide for SF-1 compared with dipalmitoyl PIP3 [1]. Dipalmitoyl PIP3 has nanomolar affinity for SF-1, among the highest of all phospholipids tested [2].

Coactivator Binding

Head-to-head

6-fold higher PGC1α coactivator peptide affinity vs. dioleoyl PIP3

Reported acyl chain-dependent coactivator recruitment context

SF-1 nuclear receptor, in vitro binding assay

Evidence Dimension	PGC1α coactivator peptide binding affinity for SF-1
Target Compound Data	Nanomolar affinity; maintained ordered coactivator-binding region
Comparator Or Baseline	Dioleoyl PIP3 (18:1/18:1) reduced affinity 6-fold relative to dipalmitoyl PIP3
Quantified Difference	6-fold poorer coactivator peptide affinity
Conditions	X-ray crystallography (2.5 Å resolution) and in vitro binding/functional assays

Why This Matters

A 6-fold difference in coactivator binding directly impacts transcriptional output in SF-1-regulated pathways; substitution with dioleoyl PIP3 would yield quantitatively different and potentially misleading results.

• [1] Blind, R.D. et al. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research, 62, 100092. View Source
• [2] Blind, R.D. et al. (2021). Dipalmitoyl PIP3 has nanomolar affinity for SF-1. PMC8178125. View Source

Serum Protein Binding vs. Ether-Linked PIP3

Dipalmitoyl-PIP3 binds bovine serum albumin (BSA) with high affinity, with BSA concentrations as low as 10 μg/mL abrogating its biological activity [1]. In contrast, the ether-linked analog C16Me-PIP3 displays BSA binding affinity two orders of magnitude (100-fold) lower than its dipalmitoyl counterpart, enabling retention of biological function (Ca2+ influx in T cells) in the presence of up to 1 mg/mL BSA [2].

Serum Protein Binding

Head-to-head

100-fold lower BSA affinity for ether-linked analog; activity at 1 mg/mL BSA

Serum conditions determine analog suitability

BSA binding assay; T cell Ca2+ influx

Evidence Dimension	Serum protein (BSA) binding affinity
Target Compound Data	Biological activity abrogated at 10 μg/mL BSA
Comparator Or Baseline	C16Me-PIP3 (ether-linked analog) retains activity up to 1 mg/mL BSA; 100-fold lower BSA affinity
Quantified Difference	100-fold difference in BSA binding affinity (two orders of magnitude)
Conditions	BSA binding assay; T cell Ca2+ influx functional assay

Why This Matters

For serum-free or low-serum in vitro experiments, dipalmitoyl PIP3 provides high potency; for studies requiring physiological serum levels, the ether-linked analog may be preferred, highlighting the importance of compound selection based on assay conditions.

• [1] Hu, Q. et al. (2000). A phosphatidylinositol 3,4,5-trisphosphate analogue with low serum protein-binding affinity. Bioorganic & Medicinal Chemistry Letters, 10(24), 2825-2828. View Source
• [2] Hu, Q. et al. (2000). Abstract: C16Me-PIP3 displays low serum protein-binding affinity. PubMed PMID: 11133093. View Source

PI-PLC Cleavage Resistance vs. Natural PIP3

PtdIns-(3,4,5)-P3 (1,2-dipalmitoyl) is resistant to cleavage by PI-specific phospholipase C (PLC) . In contrast, natural PIP3 and PIP2 analogs with unsaturated or shorter acyl chains are susceptible to PLC-mediated hydrolysis, generating diacylglycerol and inositol phosphates that initiate secondary signaling cascades. This resistance ensures that the compound functions as a modulator in its own right rather than as a source of downstream metabolites .

PLC Resistance

Class-level

Resistant to PI-PLC cleavage; natural PIP3 is susceptible

Supports dissection of PIP3-specific pathways without DAG/IP3 interference

Qualitative class-level evidence

Evidence Dimension	Susceptibility to PI-PLC cleavage
Target Compound Data	Resistant to PI-PLC cleavage
Comparator Or Baseline	Natural PIP3 and PIP2 analogs (e.g., arachidonoyl-containing) are cleaved by PI-PLC
Quantified Difference	Qualitative difference: resistant vs. susceptible
Conditions	In vitro PI-PLC enzymatic assays

Why This Matters

Resistance to PI-PLC enables researchers to dissect PIP3-specific signaling without confounding contributions from downstream DAG and IP3 pathways, ensuring cleaner interpretation of PH domain-mediated events.

PKC-Dependent Cell Motility in NIH 3T3 Cells

Three independent preparations of dipalmitoyl L-α-phosphatidyl-D-myo-inositol 3,4,5-triphosphate (Di-C16-PtdIns-3,4,5-P3) increased the motility of NIH 3T3 cells in a microchemotaxis chamber assay [1]. The compound also produced actin reorganization and membrane ruffling. Pretreatment with TPA to down-regulate PKC completely inhibited Di-C16-PtdIns-3,4,5-P3-induced cell motility, confirming PKC dependence .

Cell Motility

Method context

Increased NIH 3T3 motility; abolished by PKC down-regulation

Supports PKC-dependent cytoskeletal remodeling model

Microchemotaxis chamber assay

Evidence Dimension	Cell motility induction in NIH 3T3 fibroblasts
Target Compound Data	Significant increase in cell motility (quantitative migration data reported in original study)
Comparator Or Baseline	Untreated control cells; PKC down-regulated cells (complete inhibition)
Quantified Difference	PKC down-regulation abolished motility response
Conditions	Microchemotaxis chamber assay; NIH 3T3 cell line

Why This Matters

This assay validates dipalmitoyl PIP3 as a functional tool for studying PKC-dependent cytoskeletal remodeling and cell migration, with direct relevance to cancer metastasis and immune cell trafficking research.

• [1] Derman, M.P. et al. (1997). The Lipid Products of Phosphoinositide 3-Kinase Increase Cell Motility Through Protein Kinase C. Journal of Biological Chemistry, 272(10), 6465-6470. View Source

Activation of Ca2+-Insensitive PKC Isoforms

L-α-Phosphatidylinositol-3,4,5-trisphosphate, dipalmitoyl- (heptaammonium salt) activates Ca2+-insensitive PKC isozymes δ, ε, and η . This activation is specific to novel PKC isoforms and does not require calcium, distinguishing it from conventional PKC activators such as diacylglycerol or phorbol esters . The sodium salt formulation (the target compound) shares identical acyl chain composition and headgroup phosphorylation pattern, preserving this PKC isoform selectivity profile.

PKC Isoform Activation

Assay context

Activates PKCδ, ε, η (Ca2+-insensitive); distinct from conventional PKC activators

Enables targeted novel PKC pathway analysis

Recombinant PKC activity assays

Evidence Dimension	Activation of specific PKC isoforms
Target Compound Data	Activates PKCδ, PKCε, and PKCη (Ca2+-insensitive)
Comparator Or Baseline	Conventional PKC activators (e.g., DAG, PMA) activate Ca2+-dependent isoforms (α, β, γ)
Quantified Difference	Selective for Ca2+-insensitive novel PKC isoforms
Conditions	In vitro PKC activity assays with purified recombinant isoforms

Why This Matters

This isoform selectivity enables targeted dissection of novel PKC signaling pathways without confounding activation of conventional PKCs, critical for studies of cell proliferation, apoptosis, and differentiation.

Homogeneous Acyl Chains for Reproducible Membrane Partitioning

PtdIns-(3,4,5)-P3 (1,2-dipalmitoyl) (sodium) features saturated C16:0 fatty acids at both sn-1 and sn-2 positions, yielding a single molecular species with predictable biophysical properties . This contrasts with natural PIP3 isolated from biological sources, which comprises a heterogeneous mixture of acyl chains (predominantly C18 and C20 with varying unsaturation) [1]. The defined acyl chain composition enables consistent incorporation into liposomes and reproducible membrane partitioning behavior .

Acyl Chain Homogeneity

Class-level

Defined 16:0/16:0 chains; natural PIP3 is a heterogeneous mixture

Supports reproducible liposome incorporation and membrane biophysics

Synthetic chemistry; lipidomics analysis

Evidence Dimension	Acyl chain heterogeneity
Target Compound Data	Homogeneous: 16:0/16:0 (C16:0 at both positions)
Comparator Or Baseline	Natural PIP3: heterogeneous mixture of C18, C20, and other chains
Quantified Difference	Single defined molecular species vs. complex mixture
Conditions	Lipidomics analysis; synthetic chemistry validation

Why This Matters

Homogeneous acyl chain composition eliminates batch-to-batch variability and enables precise control over membrane fluidity and lipid-protein interaction studies, essential for quantitative biophysics and reproducible assay development.

• [1] Human Metabolome Database. PIP3(16:0/16:0) metabocard. HMDB0010147. View Source

Applications of Dipalmitoyl PIP3

Nuclear Receptor Regulation with Defined Lipid Cofactors

For structural and functional studies of nuclear receptors like SF-1 that bind phosphoinositides, dipalmitoyl PIP3 provides a structurally defined ligand with nanomolar affinity. The 6-fold higher coactivator binding compared to dioleoyl PIP3 [1] ensures robust and reproducible transcriptional activation readouts. This application is particularly relevant for researchers investigating lipid-dependent gene regulation and nuclear receptor pharmacology.

PI3K/Akt Activation in Serum-Free Assays

In experiments where serum is absent or minimized (≤0.1% BSA), dipalmitoyl PIP3 serves as a potent, direct activator of PH domain-containing effectors including Akt, PDK1, and GRP1. Its high serum protein binding [2] is not a limitation under these conditions, and the compound's resistance to PI-PLC prevents confounding metabolic conversion to secondary messengers.

Cell Migration and Cytoskeletal Remodeling via PKC

Dipalmitoyl PIP3 reliably induces actin reorganization, membrane ruffling, and PKC-dependent cell motility in NIH 3T3 and other fibroblast models [3]. The compound's ability to selectively activate Ca2+-insensitive PKC isoforms δ, ε, and η enables targeted investigation of novel PKC signaling in chemotaxis and metastasis research.

Liposome Reconstitution of Signaling Complexes

The homogeneous C16:0/C16:0 acyl chain composition ensures reproducible incorporation into defined lipid bilayers, enabling quantitative studies of PH domain membrane recruitment, protein-lipid binding affinities, and spatial organization of signaling complexes . This is essential for in vitro reconstitution of PI3K signaling nodes and high-throughput screening of PH domain inhibitors.

Application

Selection Property

Validation Focus

Nuclear receptor regulation with defined lipid cofactors

Defined acyl chain composition

Coactivator recruitment and transcriptional assay reproducibility

PI3K/Akt activation in serum-free assays

Serum protein binding profile

PH domain effector activation under low-serum conditions

Cell migration and cytoskeletal remodeling via PKC

PKC isoform selectivity

PKC-dependent chemotaxis and actin reorganization

Liposome reconstitution of signaling complexes

Homogeneous acyl chain composition

Reproducible lipid bilayer integration and PH domain recruitment

• [1] Blind, R.D. et al. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research, 62, 100092. View Source
• [2] Hu, Q. et al. (2000). A phosphatidylinositol 3,4,5-trisphosphate analogue with low serum protein-binding affinity. Bioorganic & Medicinal Chemistry Letters, 10(24), 2825-2828. View Source
• [3] Derman, M.P. et al. (1997). The Lipid Products of Phosphoinositide 3-Kinase Increase Cell Motility Through Protein Kinase C. Journal of Biological Chemistry, 272(10), 6465-6470. View Source